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Compound of Interest

Compound Name: Ziram

Cat. No.: B1684391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
persistence of the fungicide Ziram. The information is tailored for researchers, scientists, and
professionals in drug development who require a thorough understanding of the environmental
behavior of dithiocarbamate compounds. This document summarizes key quantitative data,
details experimental methodologies, and visualizes important pathways and workflows.

Executive Summary

Ziram (zinc dimethyldithiocarbamate) is a broad-spectrum fungicide used in agriculture. Its
environmental persistence is considered to be low to moderate. The primary routes of
dissipation in the environment are hydrolysis, photolysis, and microbial degradation in soil and
water. Adsorption to soil particles, particularly those with high organic matter content, plays a
significant role in its mobility and bioavailability. While Ziram itself has a low potential for
bioaccumulation, its degradation products are also of environmental interest. This guide
synthesizes the available data on these processes to provide a clear picture of Ziram's
environmental profile.

Physicochemical Properties

A summary of the key physicochemical properties of Ziram is presented in Table 1. These
properties are fundamental to understanding its behavior and transport in the environment.
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Property Value Reference

Zinc
Chemical Name o o [1]
bis(dimethyldithiocarbamate)

CAS Number 137-30-4 [1]
Molecular Weight 305.83 g/mol [1]
Water Solubility 65 mg/L [1]
Vapor Pressure Negligible at room temperature  [1]
Adsorption Coefficient (Koc) 400 (estimated) [1]

Environmental Fate and Persistence

The environmental fate of Ziram is governed by a combination of abiotic and biotic degradation
processes. The following sections detail the persistence of Ziram in various environmental

compartments.

Abiotic Degradation

Hydrolysis is a key degradation pathway for Ziram, with its rate being highly dependent on pH.
Ziram is most stable in neutral to alkaline conditions and degrades rapidly under acidic
conditions.[2] Quantitative data on the hydrolysis half-life of Ziram at different pH levels are
summarized in Table 2.

Table 2: Hydrolysis Half-life of Ziram
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pH Temperature (°C) Half-life

5 25 10.4 minutes
7 25 17.7 hours

9 25 6.3 days

Data from a study on the
hydrolysis of [14C]ziram in
sterile aqueous buffer

solutions.[2]

Photodegradation in both water and soil contributes to the dissipation of Ziram. The
phototransformation of chemicals in water is assessed using methodologies outlined in OECD
Guideline 316.[3][4][5][6]1[7]

Table 3: Photolysis Half-life of Ziram

Medium Half-life
Water Not specified
Sall Not specified

Specific half-life values for aqueous and soil
photolysis were not available in the searched
literature. However, it is known that Ziram is

decomposed by UV radiation.[8]

Biotic Degradation

Microbial degradation is a significant factor in the breakdown of Ziram in soil. The rate of
degradation is influenced by soil properties such as organic matter content, with higher organic
matter leading to increased adsorption and potentially slower degradation.[1] The persistence
of Ziram in soil follows first-order kinetics.[9]

Table 4: Aerobic Soil Metabolism of Ziram
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Soil Type Half-life (days) Reference
Field Soil (general estimation) 30 [1]
Alluvial Soil Highest [9]
Sandy Loam Soill Intermediate [9]
Black Saoill Lowest 9]

Information on the anaerobic degradation of Ziram is less prevalent in the available literature.
However, this pathway can be significant in flooded soils or deeper soil layers with limited

oxygen.

Mobility and Adsorption

The mobility of Ziram in soil is largely dictated by its adsorption to soil particles. Studies have
shown that Ziram adsorption follows the Freundlich isotherm model and is strongly correlated
with the organic matter content of the soil.[9] Higher organic matter content leads to greater
adsorption and consequently lower mobility.[1] The order of adsorption in different soil types
has been observed as: black soil > sandy loam soil > alluvial soil.[9]

Table 5: Soil Adsorption Parameters for Ziram

Soil Type Freundlich Adsorption Constant (Kf)
Alluvial Soil Lowest

Sandy Loam Soil Intermediate

Black Saill Highest

Quialitative data based on the direct correlation

between Kf and soil organic matter content.[9]

Bioaccumulation

Based on its low water solubility, Ziram is expected to have a low potential for bioconcentration
in aquatic organisms.[1] Experimental data from a flow-through fish test conducted according to
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OECD Guideline 305 confirms this, with calculated Bioconcentration Factors (BCF) being well
below the threshold for concern.[10][11][12][13]

Table 6: Bioconcentration Factor (BCF) of Ziram in Fish

Test Concentration (mg/L) BCF (39 days)
0.0010 38
0.010 64

Data from a flow-through fish test (OECD 305).
[10]

Degradation Pathways and Metabolites

The degradation of Ziram in the environment leads to the formation of several metabolites.
Under acidic conditions, dithiocarbamates like Ziram readily decompose to form carbon
disulfide (CS2) and dimethylamine.[8] Thiram (tetramethylthiuram disulfide) is also considered
a major degradate of Ziram.

The following diagram illustrates a simplified degradation pathway for Ziram.
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Figure 1. Simplified degradation pathway of Ziram.

Experimental Protocols

The environmental fate and persistence studies cited in this guide are generally conducted
following standardized international guidelines, primarily those established by the Organisation
for Economic Co-operation and Development (OECD).

Hydrolysis (OECD Guideline 111)

This guideline is used to determine the rate of abiotic hydrolysis of chemicals as a function of
pH.[14][15][16][17][18] The experimental workflow for a Ziram hydrolysis study is as follows:
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Preparation

Prepare sterile aqueous buffers

(PH 4.7, 9) Prepare Ziram stock solution

Incubation

Incubate buffered Ziram solutions
in the dark at constant temperature

Analysis

Collect samples at time intervals

Analyze Ziram concentration
(e.g., by measuring CS2 evolution)

Calculate hydrolysis rate
and half-life
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Figure 2. Experimental workflow for a hydrolysis study (OECD 111).

Aerobic Soil Metabolism
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The rate of Ziram degradation in aerobic soil is determined by incubating the substance in
different soil types under controlled laboratory conditions. The general workflow is depicted
below.

Experimental Setup

Collect and characterize different soil types

Apply Ziram to soil samples

Incuhation

Incubate soil samples under aerobic conditions
(controlled temperature and moisture)

Analysis

Extract soil samples at intervals

Analyze for Ziram and metabolites

'

Determine degradation rate and half-life

Click to download full resolution via product page
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Figure 3. Workflow for an aerobic soil metabolism study.

Bioaccumulation in Fish (OECD Guideline 305)

This test evaluates the potential for a chemical to accumulate in fish from the surrounding
water.[10][11][12][13] The study consists of two phases: an uptake phase and a depuration

phase.

Uptake Phase

Expose fish to a constant concentration of Ziram in water

:

Sample fish and water at intervals

Depuration Phase

Transfer fish to Ziram-free water

l

Sample fish and water at intervals

Data Analysis

Analyze Ziram concentration in fish and water samples

i

Calculate the Bioconcentration Factor (BCF)
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Figure 4. Experimental workflow for a fish bioaccumulation study (OECD 305).

Conclusion

Ziram exhibits low to moderate persistence in the environment. Its degradation is primarily
driven by pH-dependent hydrolysis and microbial activity in the soil. The strong adsorption of
Ziram to soil organic matter limits its mobility, reducing the potential for leaching into
groundwater. Furthermore, the low bioconcentration factor indicates a minimal risk of
accumulation in aquatic food chains. Understanding these environmental fate characteristics is
crucial for conducting comprehensive environmental risk assessments for Ziram and related
dithiocarbamate compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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